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Compound of Interest

Compound Name: Lauroylsarcosine

Cat. No.: B1583730 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
N-Lauroylsarcosine sodium salt, commonly known as Sarkosyl, is an anionic surfactant and

detergent utilized across various biochemical and molecular biology applications.[1][2][3] Its

utility stems from its ability to disrupt cell membranes, solubilize and separate membrane

proteins, and inhibit certain enzymes like hexokinase.[2][4] It is frequently incorporated into

lysis buffers for DNA and RNA purification, as it effectively denatures proteins while remaining

active in concentrated salt solutions.[4][5] This document provides a detailed protocol for the

preparation of a standard 10% (weight/volume) aqueous stock solution of Lauroylsarcosine
for laboratory use.

Materials and Equipment
A comprehensive list of materials and equipment required for the preparation is summarized

below.
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Category Item

Reagents
N-Lauroylsarcosine sodium salt (Sarkosyl),

powder (≥94% purity)[3]

High-purity water (e.g., deionized,

DNase/RNase-free)

Glassware 100 mL volumetric flask

Glass beaker

Graduated cylinder

Equipment Analytical balance

Magnetic stirrer and stir bar

pH meter (optional, for pH verification)

0.22 µm syringe filter and syringe (for sterile

applications)

Safety Safety glasses, gloves, lab coat

Experimental Protocol
This protocol details the steps to prepare 100 mL of a 10% (w/v) N-Lauroylsarcosine sodium

salt stock solution.

Objective: To prepare a 10% (w/v) aqueous stock solution of N-Lauroylsarcosine sodium salt.

Calculations
A 10% (w/v) solution corresponds to 10 grams of solute dissolved in a final volume of 100 mL

of solvent.

Mass of Lauroylsarcosine: 10 g

Final Volume of Solution: 100 mL
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Step-by-Step Procedure
Weighing: Accurately weigh 10.0 g of N-Lauroylsarcosine sodium salt powder using an

analytical balance and transfer it into a clean, dry glass beaker.

Initial Dissolution: Add approximately 80 mL of high-purity water to the beaker. Place a

magnetic stir bar into the beaker and move it to a magnetic stirrer.

Mixing: Stir the mixture at room temperature. N-Lauroylsarcosine is freely soluble in water,

so dissolution should occur readily.[6] The resulting solution should be clear to slightly hazy

and colorless.[2][3]

Final Volume Adjustment: Once the powder is fully dissolved, carefully transfer the solution

into a 100 mL volumetric flask. Rinse the beaker with a small amount of high-purity water

and add the rinsewater to the volumetric flask to ensure a complete transfer of the solute.

Volume Completion: Add high-purity water to the volumetric flask until the bottom of the

meniscus reaches the 100 mL calibration mark. Cap the flask and invert it several times to

ensure the solution is homogeneous.

pH Verification (Optional): The expected pH of a 10% aqueous solution is between 7.0 and

9.0.[4][6] If the intended application requires a specific pH, it can be measured and adjusted

at this stage using dilute HCl or NaOH.

Sterilization (Optional): For applications in cell culture or molecular biology that require

sterility, the solution can be passed through a 0.22 µm syringe filter into a sterile container.

Data Summary
The key properties of the prepared stock solution are summarized in the table below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1583730?utm_src=pdf-body
https://www.benchchem.com/product/b1583730?utm_src=pdf-body
https://mubychem.com/sodiumlauroylsarcosinate-manufacturers-sarkosylsodium.html
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/374/043/l5777pis.pdf
https://www.sigmaaldrich.com/JP/ja/product/sigma/l9150
https://www.atamanchemicals.com/n-lauroylsarcosine-sodium-salt_u28016/
https://mubychem.com/sodiumlauroylsarcosinate-manufacturers-sarkosylsodium.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value

Concentration 10% (w/v); 100 mg/mL

Chemical Name N-Lauroylsarcosine sodium salt

Synonyms Sarkosyl, Sodium Lauroyl Sarcosinate[7][8]

Molecular Formula C₁₅H₂₈NNaO₃[7]

Molecular Weight 293.38 g/mol [7]

Expected pH of 10% Solution 7.0 - 9.0[6]

Appearance Clear to slightly hazy, colorless solution[2][3]

Storage and Stability
For optimal performance, it is recommended to prepare the Lauroylsarcosine solution fresh. If

storage is necessary, the solution should be kept in a tightly sealed container at room

temperature or refrigerated at 2-8°C. It is advised not to store aqueous solutions for more than

one day to avoid potential degradation or microbial growth.[1]

Safety Precautions
N-Lauroylsarcosine sodium salt should be handled with care. Always wear appropriate

personal protective equipment (PPE), including a lab coat, safety glasses, and gloves. Consult

the material's Safety Data Sheet (SDS) for comprehensive safety information before handling.
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Preparation

Finalization

Optional Steps

1. Weigh 10g
Lauroylsarcosine Powder

2. Add ~80 mL
High-Purity Water

3. Dissolve with
Magnetic Stirrer

4. Transfer to
100 mL Volumetric Flask

5. Adjust Volume
to 100 mL

6. Mix Until
Homogeneous

7. Verify pH

Store Solution or
Use Immediately

8. Sterile Filter
(0.22 µm)

Click to download full resolution via product page

Caption: Workflow for preparing a 10% Lauroylsarcosine solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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